Cas no 91711-96-5 (ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate
• CAS No: 91711-96-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD09953588
• CID: 800036
• PubChem ID: 10442432
• Update Time: 2025-07-20

ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)thiazole-4-carboxylate
• 4-THIAZOLECARBOXYLIC ACID, 2-(AMINOMETHYL)-, ETHYL ESTER
• Ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate
• 2-Aminomethyl-thiazole-4-carboxylic acid ethyl ester
• Ethyl2-(aminomethyl)thiazole-4-carboxylate
• AKOS006282573
• A860253
• FT-0707394
• 4-Thiazolecarboxylicacid,2-(aminomethyl)-,ethylester(9CI)
• EN300-146053
• 91711-96-5
• QMHYMKXHCPPBIN-UHFFFAOYSA-N
• AB55461
• DTXSID70439929
• amino-1-(4-carboethoxythiazol-2yl)methane
• 4-thiazolecarboxylic acid,2-(aminomethyl)-,ethyl ester
• SCHEMBL2829791
• DB-079154
• ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate

• MDL： MFCD09953588
• Inchi： 1S/C7H10N2O2S/c1-2-11-7(10)5-4-12-6(3-8)9-5/h4H,2-3,8H2,1H3
• InChI Key： QMHYMKXHCPPBIN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1CN

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(Aminomethyl)-1,3-Thiazole-4-Carboxylate (CAS No. 91711-96-5)

Ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate (CAS No. 91711-96-5) is a versatile thiazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its aminomethyl and ester functional groups, has garnered attention for its potential as a building block in drug discovery and organic synthesis. Its molecular structure combines the reactivity of a thiazole ring with the versatility of an ethyl carboxylate moiety, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate has surged due to their role in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its potential to modulate biological pathways, as thiazole derivatives are known for their anti-inflammatory and antioxidant properties. The compound’s CAS number 91711-96-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate typically involves multistep organic reactions, including condensation and esterification. Its chemical stability and solubility in common organic solvents enhance its utility in laboratory settings. Notably, the aminomethyl group allows for further functionalization, enabling the creation of customized derivatives for targeted applications. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

From an industrial perspective, CAS 91711-96-5 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, researchers are exploring catalyst-free and energy-efficient methods to produce such intermediates. The compound’s potential in crop protection formulations also ties into the broader discourse on agrochemical innovation, addressing global challenges like food security and pest resistance.

In analytical chemistry, ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Its spectral data is critical for quality control and regulatory compliance, particularly in GMP-certified production. The compound’s purity standards are frequently queried in pharmaceutical forums, underscoring its importance in high-value chemical manufacturing.

Looking ahead, the exploration of thiazole-based scaffolds like 91711-96-5 is expected to expand, driven by advancements in computational chemistry and high-throughput screening. As the scientific community prioritizes drug repurposing and multi-target therapies, this compound’s modular structure positions it as a key player in next-generation therapeutics. Its integration into AI-driven drug discovery platforms further highlights its enduring relevance.

For suppliers and distributors, ethyl 2-(aminomethyl)-1,3-thiazole-4-carboxylate represents a niche yet growing market segment. Keywords such as "buy thiazole derivatives" and "CAS 91711-96-5 supplier" are increasingly popular in B2B chemical procurement platforms. Transparency in sourcing and technical documentation remains a priority for buyers, reflecting the compound’s role in R&D-driven industries.